Cas no 68464-36-8 (Acetamide, 2,2,2-trifluoro-N-methyl-N-(phenylmethyl)-)

• Product Name: Acetamide, 2,2,2-trifluoro-N-methyl-N-(phenylmethyl)-
• CAS No: 68464-36-8
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 393167
• PubChem ID: 563406
• Update Time: 2025-04-19

Acetamide, 2,2,2-trifluoro-N-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-methyl-N-(phenylmethyl)-
• N-Methylbenzylamine, TFA
• N-benzyl-2,2,2-trifluoro-N-methylacetamide
• N-Benzyl-2,2,2-trifluoro-N-methylacetamide #
• 68464-36-8
• DTXSID10340303
• EN300-6488371
• AKOS003056307
• CS-0256443
• starbld0036357
• N-benzyl-2,2,2-trifluoro-N-methyl-acetamide
• SCHEMBL2316926
• Trifluoroacetamide, N-benzyl-N-methyl-

• Inchi： 1S/C10H10F3NO/c1-14(9(15)10(11,12)13)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： VGRXJRLQGWBMQL-UHFFFAOYSA-N
• SMILES： FC(C(N(C)CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 217.0715
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31